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Compound of Interest

Compound Name: Olea europaea (olive) leaf extract

Cat. No.: B13390560 Get Quote

Essential Safety and Handling Guide for Olea
europaea (Olive) Leaf Extract
This guide provides crucial safety and logistical information for laboratory professionals working

with Olea europaea (olive) leaf extract. Adherence to these procedures is essential for

ensuring a safe working environment and proper disposal of materials.

Hazard Identification and Toxicology
Olea europaea leaf extract is generally considered to have a low hazard profile. It is not

classified as a dangerous substance according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).[1][2] However, as with any chemical

substance, it is important to handle it with appropriate care to minimize exposure.

Toxicological Data Summary

The available toxicological data from animal studies indicate a low level of toxicity for olive leaf

extract.
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Metric Species
Route of
Administration

Value Reference

LD50 (Acute) Mouse Oral > 2000 mg/kg [3][4]

LD50 (Acute) Rat Oral > 2000 mg/kg [3][4][5]

NOAEL (90-day) Rat Oral 1000 mg/kg bw/d [3][6]

LD50: Lethal Dose, 50%. The dose required to kill half the members of a tested population.

NOAEL: No Observed Adverse Effect Level. The highest tested dose of a substance at which

no adverse effect is found.

Studies have shown that even at high doses, the extract does not typically induce mortality or

significant signs of toxicity.[5][6] It is also reported to be non-irritating to the skin and eyes

under normal use conditions.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling Olea europaea leaf

extract to prevent direct contact.

PPE Category Item Specifications

Eye Protection
Safety glasses with side

shields

Should be worn at all times in

the laboratory.[1]

Hand Protection Impervious gloves (e.g., nitrile)
To be worn when there is a

potential for skin contact.[1]

Body Protection
Laboratory coat or clean,

body-covering clothing

Standard laboratory practice to

protect skin and clothing.[2]

Respiratory Protection
NIOSH/MSHA approved

respirator

Generally not required under

normal use with adequate

ventilation.[1] Recommended if

the material is heated,

sprayed, or if dust is generated

from a powdered form.[2]
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Operational Plan: Handling and Storage
Adherence to proper handling and storage procedures is critical for maintaining the integrity of

the extract and ensuring laboratory safety.

Step-by-Step Handling Protocol:

Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.

Ensure the container is properly labeled.

Storage: Store the extract in a tightly closed container in a cool, dry place. Protect from light

and humidity. Keep away from heat and strong oxidizing agents.[1]

Preparation for Use:

Work in a well-ventilated area.[1] A chemical fume hood may be used as an additional

precaution, especially when working with powders or volatile solvents.

Don the appropriate PPE (safety glasses, gloves, lab coat).

Measure or weigh the required amount of extract carefully to avoid generating dust or

aerosols.

During Use:

Avoid contact with eyes and skin.[1]

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly after handling.[1]

Post-Use:

Securely close the container of the stock extract.

Return the stock container to its designated storage location.

Clean the work area and any equipment used.
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Disposal Plan
Proper disposal of unused extract and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol:

Unused Extract:

Dispose of unused or waste extract in accordance with local, state, and federal

regulations.[2]

Do not flush large quantities down the drain or into the sanitary sewer system.[1]

Spills:

For small spills, absorb the material with a non-combustible absorbent material such as

sand, earth, or vermiculite.[1][2]

Sweep or scoop the absorbed material into a designated waste container for disposal.[2]

For large spills, dike the area to contain the spill and prevent it from entering drains or

waterways.[2]

Contaminated Materials:

Dispose of any PPE or other materials that have come into direct contact with the extract

(e.g., gloves, absorbent pads) as chemical waste, following institutional guidelines.

Empty Containers:

Rinse empty containers thoroughly before recycling or disposing of them in regular waste,

if permitted by local regulations.

Experimental Workflow
The following diagram illustrates the standard workflow for handling Olea europaea leaf extract

in a laboratory setting, from receipt to disposal.
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Caption: Workflow for Safe Handling of Olea europaea Leaf Extract.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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